Cas no 2171584-47-5 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methoxycyclobutyl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methoxycyclobutyl)carbamoylpropanoic acid
• CAS No: 2171584-47-5
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 5867042
• PubChem ID: 165573332
• Update Time: 2025-08-04

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methoxycyclobutyl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methoxycyclobutyl)carbamoylpropanoic acid
• 2171584-47-5
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-methoxycyclobutyl)carbamoyl]propanoic acid
• EN300-1562186

• Inchi： 1S/C24H26N2O6/c1-31-21-11-10-19(21)25-23(29)20(12-22(27)28)26-24(30)32-13-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,18-21H,10-13H2,1H3,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： HQBBJJNNLGZHMO-UHFFFAOYSA-N
• SMILES： O(C)C1CCC1NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 114Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methoxycyclobutyl)carbamoylpropanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methoxycyclobutyl)carbamoylpropanoic Acid (CAS No. 2171584-47-5)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methoxycyclobutyl)carbamoylpropanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2171584-47-5, belongs to a class of molecules that exhibit promising properties for drug development. Its molecular structure incorporates several key functional groups, including a fluorenylmethoxycarbonyl moiety and a 2-methoxycyclobutyl side chain, which contribute to its complex reactivity and biological interactions.

The fluorenylmethoxycarbonyl group, often abbreviated as Fmoc, is a widely used protecting group in peptide synthesis. Its stability under various reaction conditions makes it an invaluable tool for constructing complex peptides and proteins. In the context of this compound, the Fmoc group is attached to an amino group, suggesting potential applications in the synthesis of modified peptides or peptidomimetics. The presence of this group also implies that the compound may be utilized in solid-phase peptide synthesis (SPPS) or other synthetic methodologies where Fmoc protection is employed.

The second prominent feature of this molecule is the 2-methoxycyclobutyl side chain. This structural motif introduces a rigid cyclic framework into the molecule, which can influence its conformational preferences and interactions with biological targets. Cycloalkyl groups are frequently incorporated into drug candidates due to their ability to enhance metabolic stability, improve solubility, and modulate binding affinity. The methoxy substituent on the cyclobutyl ring further adds to the complexity of the molecule, potentially affecting its pharmacokinetic properties and biological activity.

The overall structure of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methoxycyclobutyl)carbamoylpropanoic acid suggests that it may serve as a versatile intermediate in the synthesis of more complex pharmacological agents. The presence of both an amino group and a carboxylic acid group provides multiple points for further functionalization, allowing chemists to tailor the molecule for specific applications. Additionally, the combination of fluorene and cyclobutyl moieties creates a unique scaffold that may interact differently with biological targets compared to simpler organic compounds.

In recent years, there has been growing interest in the development of peptidomimetics—molecules that mimic the structure and function of natural peptides but with improved stability and bioavailability. The compound in question exhibits features that are characteristic of effective peptidomimetics, such as a protected amino group and a cyclic side chain. These elements contribute to its potential utility in designing molecules that can interact with peptide receptors or enzymes with high specificity and affinity.

The research landscape in medicinal chemistry has seen significant advancements in the design and synthesis of molecules with complex structures. The incorporation of fluorinated aromatic rings, such as fluorene, has been particularly noteworthy due to their ability to enhance molecular rigidity and electronic properties. These features can be exploited to improve binding interactions with biological targets, making fluorene-based compounds attractive candidates for drug development. Similarly, cycloalkyl groups have been extensively studied for their role in modulating pharmacokinetic profiles and improving drug-like properties.

The specific combination of functional groups in 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methoxycyclobutyl)carbamoylpropanoic acid positions it as a promising candidate for further investigation in various therapeutic areas. For instance, its structure might be conducive to developing inhibitors targeting enzyme active sites or modulators of protein-protein interactions. The rigid framework provided by the cyclobutyl ring could enhance binding affinity, while the presence of multiple functional groups allows for fine-tuning of pharmacological properties.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the Fmoc protecting group necessitates conditions that are compatible with sensitive functionalities present in the molecule. Similarly, the installation of the 2-methoxycyclobutyl side chain requires synthetic strategies that preserve both structural integrity and chemical functionality. Advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules efficiently.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methoxycyclobutyl)carbamoylpropanoic acid (CAS No. 2171584-47-5) represents an intriguing example of how structural complexity can be leveraged to develop novel pharmacological agents. Its unique combination of functional groups makes it a valuable intermediate for further synthetic exploration and potential therapeutic applications. As research continues to uncover new ways to utilize advanced chemical scaffolds like this one, we can expect further innovations in drug discovery and development.